(2S)-3-Methyl-N-(2-methyl-6-pyrrolidin-1-ylpyridin-3-yl)-2-[[(E)-2-phenylethenyl]sulfonylamino]butanamide

• IUPAC Name: (2S)-3-methyl-N-(2-methyl-6-pyrrolidin-1-ylpyridin-3-yl)-2-[[(E)-2-phenylethenyl]sulfonylamino]butanamide
• InChI: InChI=1S/C23H30N4O3S/c1-17(2)22(26-31(29,30)16-13-19-9-5-4-6-10-19)23(28)25-20-11-12-21(24-18(20)3)27-14-7-8-15-27/h4-6,9-13,16-17,22,26H,7-8,14-15H2,1-3H3,(H,25,28)/b16-13+/t22-/m0/s1
• InChI Key: FAXSUEFTLRGEDQ-ANCZKMTESA-N
• Canonical SMILES: CC1=C(C=CC(=N1)N2CCCC2)NC(=O)C(C(C)C)NS(=O)(=O)C=CC3=CC=CC=C3
• Isomeric SMILES: CC1=C(C=CC(=N1)N2CCCC2)NC(=O)[C@H](C(C)C)NS(=O)(=O)/C=C/C3=CC=CC=C3
• Molecular Formula: C23H30N4O3S
• Molecular Weight: 442.6 g/mol

Description

(2S)-3-Methyl-N-(2-methyl-6-pyrrolidin-1-ylpyridin-3-yl)-2-[[(E)-2-phenylethenyl]sulfonylamino]butanamide is a useful research compound. Its molecular formula is C23H30N4O3S and its molecular weight is 442.58. The purity is usually 95%.
BenchChem offers high-quality (2S)-3-Methyl-N-(2-methyl-6-pyrrolidin-1-ylpyridin-3-yl)-2-[[(E)-2-phenylethenyl]sulfonylamino]butanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (2S)-3-Methyl-N-(2-methyl-6-pyrrolidin-1-ylpyridin-3-yl)-2-[[(E)-2-phenylethenyl]sulfonylamino]butanamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Synthesis and Pharmaceutical Development

• Acetoacetanilides in Heterocyclic Synthesis : The study by Harb, Hussein, and Mousa (2006) explores the synthesis of thienopyridines and other fused derivatives using acetoacetanilides, demonstrating a methodology that could be applicable to the synthesis of complex molecules like the one . This research underscores the potential of such compounds in developing new pharmaceuticals and materials with specific properties Harb, A. A., Hussein, A., & Mousa, I. M. (2006).

• β-Oxoanilides in Heterocyclic Synthesis : Another study by Hussein, Harb, and Mousa (2008) focuses on the synthesis of new polyfunctionally substituted pyridine and pyrazole derivatives using β-oxoanilides. This highlights the versatility of related chemical frameworks in synthesizing heterocyclic compounds that are fundamental in medicinal chemistry Hussein, A., Harb, A. A., & Mousa, I. (2008).

Material Science and Optical Analysis

• π-Conjugated Organic Materials : Research by Antony et al. (2019) on π-conjugated chromophores based on methyl pyridinium compounds explores their synthesis, crystal structure, and optical properties. This study is indicative of the potential applications of complex molecules in developing new materials for optical and electronic devices Antony, P. et al. (2019).

Novel Insecticides

• Discovery of Sulfoxaflor : Zhu et al. (2011) discuss the discovery and characterization of sulfoxaflor, a novel insecticide targeting sap-feeding pests, highlighting the role of complex molecules in developing new classes of insect control agents. This research demonstrates the significance of novel chemical scaffolds in addressing agricultural challenges Zhu, Y. et al. (2011).